Cas no 2034385-41-4 (N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide)
N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide
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- Inchi: 1S/C20H19N5O3/c26-20(21-15-6-7-18-19(10-15)28-13-27-18)24-9-8-16(11-24)25-12-17(22-23-25)14-4-2-1-3-5-14/h1-7,10,12,16H,8-9,11,13H2,(H,21,26)
- InChI Key: PBBFRTBDJWHIOO-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=C3OCOC3=C2)=O)CCC(N2C=C(C3=CC=CC=C3)N=N2)C1
N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-0376-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-5μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-20μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-1mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-2mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-3mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-4mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-5mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6471-0376-10mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide |
2034385-41-4 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide
Research Brief on N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide (CAS: 2034385-41-4)
In recent years, the compound N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide (CAS: 2034385-41-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
The compound, characterized by its unique triazole and benzodioxole moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its affinity for specific protein targets, particularly those involved in inflammatory and neurodegenerative diseases. The synthesis of this compound typically involves a multi-step process, including the formation of the triazole ring via click chemistry, followed by carboxamide linkage to the benzodioxole group.
One of the most promising aspects of N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide is its demonstrated efficacy in preclinical models of neuroinflammation. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on microglial activation, a key driver of neuroinflammatory processes. The study utilized both in vitro and in vivo models to validate these findings, suggesting potential applications in conditions such as Alzheimer's disease and multiple sclerosis.
Further research has explored the pharmacokinetic properties of this compound, revealing favorable bioavailability and blood-brain barrier penetration. These characteristics make it a viable candidate for central nervous system (CNS) targeting. Additionally, structural-activity relationship (SAR) studies have identified specific modifications that can enhance its potency and selectivity, paving the way for the development of next-generation derivatives.
Despite these advancements, challenges remain in the clinical translation of N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide. Issues such as metabolic stability and potential off-target effects need to be addressed through further optimization and rigorous safety profiling. Ongoing research is also investigating its potential in combination therapies, particularly with existing anti-inflammatory agents.
In conclusion, N-(1,3-benzodioxol-5-yl)-3-(4-phenyltriazol-1-yl)pyrrolidine-1-carboxamide represents a promising scaffold for the development of novel therapeutics targeting neuroinflammatory and neurodegenerative diseases. Continued research efforts are essential to fully elucidate its mechanisms of action and to overcome the current limitations in its development. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for drug discovery in the coming years.
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